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For Researchers, Scientists, and Drug Development Professionals

This guide provides an overview of commercial suppliers for high-purity, deuterated (-)-
Menthone, specifically (-)-Menthone-d3. It is intended to assist researchers and drug
development professionals in sourcing this stable isotope-labeled compound for use as an
internal standard in metabolic research, environmental analysis, and other quantitative
applications. The document outlines key specifications from various suppliers and presents
typical analytical methods for quality verification.

Introduction to (-)-Menthone-d3

(-)-Menthone-d3 (CAS No. 54244-80-3) is a deuterated analog of (-)-Menthone, a naturally
occurring monoterpene ketone. The incorporation of three deuterium atoms (d3) results in a
molecule with a higher molecular weight (157.27 g/mol ) compared to its non-labeled
counterpart (154.25 g/mol ). This mass difference is crucial for its application as an internal
standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The stable
isotope label allows for precise quantification of the unlabeled analyte in complex matrices by
correcting for variations during sample preparation and analysis.
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Commercial Suppliers and Product Specifications

Sourcing high-purity (-)-Menthone-d3 is critical for ensuring the accuracy and reliability of
experimental results. A number of chemical suppliers specialize in stable isotope-labeled
compounds for research purposes. The following table summarizes publicly available data from
several suppliers. Researchers are advised to request lot-specific Certificates of Analysis
(CofA) for detailed purity information.
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Supplier

Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Notes

Santa Cruz

Biotechnolog

y

Menthone-d3

54244-80-3

C10H15D30

157.27

Biochemical
for
proteomics
research.
Alternate
names
include 2,6,6-
Trideuteriome
nthone. For
research use

only.[1]

LGC
Standards

(-)-Menthone-
d3

Not specified

Not specified

Not specified

Offered as a
stable
isotope-
labeled
analytical
standard for
pharmaceutic
al testing.
Available in
25 mg and
100 mg pack

sizes.[2]

BOC

Sciences

Menthone-
[d3]

54244-80-3

C10H15D30

157.27

Used as a
chemical
reference for
identification,
qualitative,
and
quantitative
detection.[3]
Also listed as
a supplier on
The Good
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Scents

Company.

Note: This is

(+)- an isomer of
Alfa

) Isomenthone-  Not specified Not specified Not specified Menthone-d3.
Chemistry

d3 For research

use only.[4]

Note: Purity specifications such as chemical and isotopic purity are often lot-dependent and
must be confirmed by consulting the supplier's Certificate of Analysis.

Experimental Protocols: Quality Verification

Upon receipt of (-)-Menthone-d3, it is best practice to perform in-house quality control to verify
its identity, purity, and isotopic enrichment. The following are standard methodologies for the
characterization of deuterated compounds.

1. Identity and Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)
e Objective: To confirm the chemical identity and assess the chemical purity of the compound.
o Methodology:

o Sample Preparation: Prepare a 1 mg/mL solution of (-)-Menthone-d3 in a suitable volatile
solvent (e.g., ethyl acetate, dichloromethane).

o GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um).

Injector Temperature: 250°C.

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at a rate of
10°C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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o MS Conditions:
= |onization Mode: Electron lonization (El) at 70 eV.
» Mass Range: Scan from m/z 40 to 300.
= Source Temperature: 230°C.

o Data Analysis: The resulting chromatogram should show a single major peak. The mass
spectrum of this peak should be consistent with the structure of Menthone-d3, exhibiting a
molecular ion (M+) at m/z 157 and a fragmentation pattern characteristic of the menthone
structure. Purity is estimated by the area percentage of the main peak.

2. Isotopic Enrichment Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To determine the degree of deuterium incorporation (isotopic enrichment). While
Mass Spectrometry can provide an initial check, NMR is definitive for site-specific labeling
and enrichment.

o Methodology:

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in a deuterated NMR
solvent that does not have signals interfering with the analyte, such as chloroform-d
(CDCIs) or benzene-d6. Add a known amount of an internal standard (e.g., TMS) for
chemical shift referencing.

o H NMR Spectroscopy:
» [nstrument: 400 MHz or higher NMR spectrometer.

» Analysis: Acquire a standard proton NMR spectrum. In a fully d3-labeled sample at the
2 and 6 positions, the proton signals corresponding to these positions should be absent
or significantly diminished. The isotopic purity can be estimated by comparing the
integration of the residual proton signals at the labeled sites to the integration of a signal
from an unlabeled position on the molecule.

o 2H (Deuterium) NMR Spectroscopy:
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= Analysis: Acquire a deuterium NMR spectrum. This will show a signal at the chemical

shift corresponding to the positions where deuterium has been incorporated, confirming
the labeling site.

Workflow and Visualization

The process of selecting and verifying a high-purity chemical standard is a critical workflow for
any research laboratory. The diagram below illustrates the key stages, from initial supplier
identification to the final acceptance of the material for experimental use.
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Workflow for Sourcing and Verifying (-)-Menthone-d3

1. Identify Need &
Define Specifications
(Purity, Quantity)

'

2. Search for
Commercial Suppliers

i

3. Request Quotes &
Certificates of Analysis (CofA)

i
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(Cost, Purity, Availability)

5. Select Supplier &

Place Order

6. Receive Compound &
Log into Inventory

i

7. Perform In-House QC
(e.g., GC-MS, NMR)

8. Compare QC Data
with Supplier CofA

Data Match?

9. Accept Lot for 10. Contact Supplier &
Research Use Resolve Discrepancy

Click to download full resolution via product page

Caption: Sourcing and verification workflow for chemical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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